Cas no 2138115-93-0 (4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one
• CAS No: 2138115-93-0
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6440126
• PubChem ID: 165743313
• Update Time: 2025-05-20

4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138115-93-0
• 4,4-dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one
• EN300-1157094
• 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one

• Inchi： 1S/C12H17NOS/c1-12(2)5-3-10(14)7-9(12)8-11-4-6-13-15-11/h4,6,9H,3,5,7-8H2,1-2H3
• InChI Key： YIBYXGLEQWXIBO-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CC1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Additional information on 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one

Exploring the Properties and Applications of 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one (CAS No. 2138115-93-0)

In the realm of organic chemistry, 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one (CAS No. 2138115-93-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclohexanone core substituted with a thiazole moiety, represents a fascinating intersection of aliphatic and heterocyclic chemistry. Researchers and industries are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for novel functional molecules.

The molecular structure of 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one combines the rigidity of a cyclohexanone ring with the electronic richness of a thiazole group. This hybrid architecture is particularly appealing for drug discovery, as it offers opportunities for hydrogen bonding and π-stacking interactions, which are critical for binding to biological targets. Recent studies highlight its potential as a scaffold for designing enzyme inhibitors or receptor modulators, addressing trending topics like targeted therapy and precision medicine.

Beyond pharmaceuticals, CAS No. 2138115-93-0 has sparked interest in agrochemical research. The thiazole ring is a common motif in pesticides and herbicides, known for its bioactivity. Innovations in sustainable agriculture and green chemistry have driven the exploration of this compound as a potential eco-friendly alternative to traditional agrochemicals. Its derivatization could lead to products with lower environmental persistence while maintaining efficacy, a key concern for modern farmers and regulators.

From a synthetic perspective, 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one exemplifies advancements in heterocyclic synthesis. Chemists are leveraging catalysis and microwave-assisted reactions to optimize its production, reflecting the broader shift toward efficient and scalable methodologies. These techniques align with the industry’s focus on cost reduction and waste minimization, topics frequently searched in academic and industrial forums.

The compound’s physicochemical properties, such as its lipophilicity and solubility, are also under scrutiny. These parameters are vital for formulation development, especially in drug delivery systems. With the rise of nanotechnology and controlled-release formulations, understanding how CAS No. 2138115-93-0 interacts with carriers like liposomes or polymers could unlock new applications in personalized medicine.

In material science, the thiazole component of 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one offers opportunities for designing functional materials. Its electron-rich nature makes it a candidate for organic semiconductors or photocatalysts, areas gaining traction due to the push for renewable energy solutions. Researchers are investigating its incorporation into OLEDs or solar cells, addressing the global demand for energy-efficient technologies.

Analytical characterization of this compound involves techniques like NMR, HPLC, and mass spectrometry, ensuring purity and consistency—a priority for regulatory compliance. The growing emphasis on quality control in chemical manufacturing underscores the importance of robust analytical protocols for CAS No. 2138115-93-0 and similar intermediates.

As the scientific community continues to explore 4,4-Dimethyl-3-[(1,2-thiazol-5-yl)methyl]cyclohexan-1-one, its versatility across disciplines highlights the convergence of chemistry with real-world challenges. Whether in drug development, agriculture, or advanced materials, this compound exemplifies innovation at the molecular level, resonating with today’s focus on sustainability and technological advancement.